![molecular formula C16H12F2N2O3S2 B2818134 N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide CAS No. 886915-41-9](/img/structure/B2818134.png)
N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide
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Description
N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide is a useful research compound. Its molecular formula is C16H12F2N2O3S2 and its molecular weight is 382.4. The purity is usually 95%.
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Scientific Research Applications
Insecticidal Activity
N-(4,6-Difluorobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide is structurally similar to compounds known for their potent insecticidal activity. For instance, Flubendiamide, which exhibits a unique chemical structure with novel substituents such as a sulfonylalkyl group, has been demonstrated to show extremely strong insecticidal activity, especially against lepidopterous pests. This suggests potential applications of similar compounds in pest management programs (Tohnishi et al., 2005).
Electrophysiological Activity
The synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, similar in structure to this compound, have shown potency in in vitro Purkinje fiber assays comparable to known selective class III agents. These findings indicate potential applications in developing treatments for cardiac arrhythmias (Morgan et al., 1990).
Antimalarial and Antiviral Properties
Research involving sulfonamide derivatives, similar to this compound, has indicated potential antimalarial activity. These compounds, upon theoretical investigation and molecular docking studies, have shown promising activity against malaria and were also examined for their potential against COVID-19, suggesting their utility in developing therapeutics for infectious diseases (Fahim & Ismael, 2021).
Anticancer Activity
Compounds structurally related to this compound have been synthesized and evaluated for anticancer activity against several cancer cell lines. This research suggests that similar compounds could be explored for their potential to inhibit cancer cell growth, providing a pathway for the development of new anticancer drugs (Ravinaik et al., 2021).
Fluorination Chemistry
The compound and its derivatives are of interest in fluorination chemistry, where fluoroalkylative aryl migration techniques have been employed. Such compounds demonstrate potential applications in synthetic chemistry, particularly in the development of fluorinated molecules for various industrial and pharmacological purposes (He et al., 2015).
Properties
IUPAC Name |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N2O3S2/c1-2-25(22,23)11-5-3-9(4-6-11)15(21)20-16-19-14-12(18)7-10(17)8-13(14)24-16/h3-8H,2H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COEQZRUBGIPHAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=C(C=C3S2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.